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Compound of Interest

Compound Name: Hexamethylolmelamine

Cat. No.: B1198809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexamethylolmelamine (HMM) is a derivative of melamine and a key intermediate in the

production of various amino resins. Its structure, featuring a triazine ring with six reactive

hydroxymethyl groups, allows it to act as an effective crosslinking agent. This property is

extensively utilized in industrial applications, most notably in the textile industry to impart

wrinkle resistance to cellulosic fabrics. This technical guide provides a comprehensive overview

of Hexamethylolmelamine, including its chemical identity, synthesis, properties, and analytical

characterization, with a focus on its application in textile finishing.

Nomenclature and Chemical Identity
Correctly identifying a chemical compound is crucial for research and regulatory purposes.

Hexamethylolmelamine is known by several names, and its unique CAS number ensures

unambiguous identification.
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Identifier Type Identifier Citation

CAS Number 531-18-0 [1][2]

IUPAC Name

[[4,6-

bis[bis(hydroxymethyl)amino]-1

,3,5-triazin-2-yl]-

(hydroxymethyl)amino]methan

ol

[2]

CAS Name
(1,3,5-Triazine-2,4,6-

triyltrinitrilo)hexakismethanol
[1]

Common Synonyms

Hexakis(hydroxymethyl)melam

ine, (s-triazine-2,4,6-

triyltrinitrilo)hexamethanol

[1]

Trademarks Resloom M 75 (Monsanto) [1]

Molecular Formula C9H18N6O6 [2]

Molecular Weight 306.28 g/mol [1][2]

Synthesis of Hexamethylolmelamine
Hexamethylolmelamine is synthesized through the reaction of melamine with an excess of

formaldehyde in an aqueous solution under controlled pH and temperature. The reaction

proceeds via the hydroxymethylation of the amino groups on the melamine ring.

Synthesis Workflow
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Caption: A simplified workflow for the synthesis of Hexamethylolmelamine.

Experimental Protocol: Synthesis of
Hexamethylolmelamine
This protocol describes a general laboratory-scale synthesis of Hexamethylolmelamine.

Materials:

Melamine

Formaldehyde solution (37% w/w)

Sodium hydroxide (for pH adjustment)

Distilled water

Procedure:

A molar ratio of melamine to formaldehyde of 1:8 to 1:10 is typically used to ensure complete

hydroxymethylation.
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In a reaction vessel equipped with a stirrer and a condenser, dissolve melamine in the

formaldehyde solution and distilled water.

Adjust the pH of the reaction mixture to between 8.0 and 9.5 using a sodium hydroxide

solution.

Heat the mixture to a temperature of 60-80°C with continuous stirring.

Maintain these conditions for a period of 1 to 3 hours. The reaction is complete when the

melamine has completely dissolved, and the solution is clear.

The resulting solution contains Hexamethylolmelamine. For some applications, the solution

can be used directly. For obtaining solid HMM, the water is removed under vacuum.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Hexamethylolmelamine is

presented in the table below.

Property Value Citation

Appearance
White crystalline powder or

amorphous solid
[1]

Melting Point 135-139 °C [1]

Boiling Point 669.0 ± 65.0 °C at 760 mmHg [3]

Density 1.8 ± 0.1 g/cm³ [3]

Solubility Soluble in water [1]

Flash Point 358.4 ± 34.3 °C [3]

Vapor Pressure 0.0 ± 2.1 mmHg at 25°C [3]

Application in Textile Finishing
The primary application of Hexamethylolmelamine is as a crosslinking agent in the textile

industry to impart wrinkle resistance to cellulosic fabrics such as cotton and rayon.[1]
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Crosslinking Mechanism with Cellulose
Under acidic conditions and heat, the hydroxymethyl groups of Hexamethylolmelamine react

with the hydroxyl groups of the cellulose chains, forming stable ether linkages. This crosslinking

creates a three-dimensional network within the fiber structure, which prevents the movement of

the cellulose chains relative to one another, thus imparting wrinkle resistance.

Reactants

Conditions

Cellulose Chain
(-OH groups)

Crosslinked Cellulose
(Wrinkle Resistant)

Hexamethylolmelamine
(-CH2OH groups)

Acid Catalyst
(e.g., MgCl2)

Heat
(Curing)
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Caption: The crosslinking of cellulose with Hexamethylolmelamine.

Experimental Protocol: Wrinkle-Resistant Finishing of
Cotton Fabric
This protocol outlines a typical procedure for applying Hexamethylolmelamine to cotton fabric.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1198809?utm_src=pdf-body
https://www.benchchem.com/product/b1198809?utm_src=pdf-body-img
https://www.benchchem.com/product/b1198809?utm_src=pdf-body
https://www.benchchem.com/product/b1198809?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Cotton fabric

Hexamethylolmelamine solution

Acid catalyst (e.g., magnesium chloride)

Wetting agent

Softener

Procedure:

Padding: The cotton fabric is immersed in a finishing bath containing the

Hexamethylolmelamine solution, an acid catalyst, a wetting agent, and a softener. The

fabric is then passed through rollers to ensure even application and to remove excess liquid.

Drying: The padded fabric is dried at a temperature of 100-120°C. This step removes the

water and prepares the fabric for the curing process.

Curing: The dried fabric is then cured at a higher temperature, typically between 150-180°C,

for a few minutes. During this stage, the crosslinking reaction between

Hexamethylolmelamine and cellulose occurs.

Washing and Drying: After curing, the fabric is washed to remove any unreacted chemicals

and then dried.

Analytical Characterization
A variety of analytical techniques are employed to characterize Hexamethylolmelamine and

its resins.
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Analytical Technique Purpose Citation

Fourier-Transform Infrared

Spectroscopy (FTIR)

To identify functional groups,

such as N-H, C-N, and C-O,

and to monitor the curing

process.

[4]

Nuclear Magnetic Resonance

(NMR) Spectroscopy

To elucidate the molecular

structure and determine the

degree of methylolation.

[5]

Thermogravimetric Analysis

(TGA)

To assess the thermal stability

and decomposition profile.
[6][7]

Differential Scanning

Calorimetry (DSC)

To determine melting point,

glass transition temperature,

and curing behavior.

[6][7]

Gel Permeation

Chromatography (GPC)

To determine the molecular

weight distribution of the resin.
[8]

Logical Workflow for Quality Control of HMM-Treated
Fabric
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Caption: A quality control workflow for Hexamethylolmelamine-treated textiles.
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Conclusion
Hexamethylolmelamine is a versatile chemical with significant industrial importance,

particularly as a crosslinking agent for imparting wrinkle resistance to textiles. A thorough

understanding of its synthesis, properties, and reaction mechanisms is essential for optimizing

its application and for the development of new materials. The analytical techniques outlined in

this guide provide the necessary tools for the comprehensive characterization of

Hexamethylolmelamine and its derivatives, ensuring quality and performance in its various

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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